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Compound of Interest

Compound Name: H-Glu(OBzl)-OBzI.HCI

Cat. No.: B1295619

Technical Data Sheet: H-Glu(OBzl)-OBzl.HCI

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical and physical properties of
L-Glutamic acid dibenzyl ester hydrochloride (H-Glu(OBzl)-OBzl.HCI), a key reagent in peptide
synthesis.

Chemical Properties and Identification

H-Glu(OBzl)-OBzI.HCI is a protected form of the amino acid L-glutamic acid. The benzyl ester
groups on the alpha and gamma carboxyl groups prevent unwanted side reactions during
peptide synthesis, making it a valuable building block for complex peptide structures.

The key quantitative data for this compound are summarized in the table below.
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Property

Value

Molecular Formula

C19H22CINO[1][2][3][4][5]

Molecular Weight

363.84 g/mol [1][2][4][5]

CAS Registry Number

4561-10-8[1][2][3]

Appearance

White to off-white

solid powder[2][3]

Melting Point

102.0 t0 106.0 °C

[2]

Molecular Structure and Components

The structure of H-Glu(OBzl)-OBzl.HCI consists of a central glutamic acid core with its two
carboxylic acid groups protected by benzyl (Bzl) esters. The amine group is present as a

hydrochloride (HCI) salt.
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Caption: Logical relationship of the molecular components of H-Glu(OBzl)-OBzl.HCI.

Applications in Research and Development
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This chemical is primarily utilized in peptide synthesis as a protected derivative of glutamic
acid.[1] The benzyl ester protecting groups allow for selective reactions at other sites during the
assembly of a peptide chain. It is particularly valuable in solid-phase peptide synthesis (SPPS),
where controlled deprotection and coupling steps are crucial.[1] Its applications extend to the
production of custom peptides for biochemical and pharmacological research, aiding in the
study of protein interactions and enzyme functions.[1]

Experimental Protocols

While the molecular weight and formula are calculated from the known structure, experimental
verification is typically performed using mass spectrometry. A standard protocol would involve:

o Sample Preparation: Dissolving a small quantity of H-Glu(OBzl)-OBzl.HCI in a suitable
solvent, such as a mixture of acetonitrile and water.

 Infusion: Introducing the sample solution into an electrospray ionization (ESI) source coupled
to a mass spectrometer.

 lonization: Applying a high voltage to generate gaseous ions of the molecule. In positive ion
mode, the expected ion would be [M+H]*, where M is the free base C19H21NOa.

e Mass Analysis: Measuring the mass-to-charge ratio (m/z) of the resulting ions. The expected
m/z for the [M+H]* ion would be approximately 328.15, corresponding to the molecular
weight of the free base.

» Data Analysis: Comparing the experimentally determined mass to the calculated theoretical
mass to confirm the identity and purity of the compound.

Storage and Handling

For optimal stability, H-Glu(OBzl)-OBzl.HCI should be stored under the following conditions:
o Temperature: 4°C for long-term storage.[3]
o Atmosphere: Keep in a tightly sealed container, protected from moisture.[3]

e Shipping: Typically shipped at room temperature in the continental US.[3]
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e [n-Solution: When dissolved in a solvent like DMSO, stock solutions should be stored at
-80°C for up to 6 months or -20°C for up to 1 month.[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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